N-[3-(1H-imidazol-1-yl)propyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H17N3O4/c1-23-14-5-2-4-12-10-13(17(22)24-15(12)14)16(21)19-6-3-8-20-9-7-18-11-20/h2,4-5,7,9-11H,3,6,8H2,1H3,(H,19,21)
• InChI Key: DTGZRKMZMFJWDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCCN3C=CN=C3
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.12190603 g/mol and the complexity rating of the compound is 508. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety are known to have a broad range of biological properties and can interact with various targets .

Mode of Action

Imidazole-containing compounds are known to interact with their targets in various ways, leading to a range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazole-containing compounds are known to affect various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its absorption and distribution .

Result of Action

Imidazole-containing compounds are known to have a broad range of biological activities, suggesting that they can induce various molecular and cellular effects .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action, efficacy, and stability may be influenced by the solvent environment .